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Compound of Interest

Compound Name: 7-Methoxy-3,7-dimethyloctanal

CAS No.: 3613-30-7

Cat. No.: B1584254

Get Quote

Introduction

Methoxycitronellal (7-methoxy-3,7-dimethyloctanal) is a valuable aroma chemical prized for

its fresh, green, and floral scent profile, often with citrus and melon undertones.[1] It is utilized

in the fragrance industry to impart these nuances to a variety of consumer products, including

cosmetics and fine perfumes.[2][3] This document provides a comprehensive, step-by-step

protocol for the synthesis of Methoxycitronellal, designed for researchers and professionals in

organic synthesis and fragrance development. The primary synthesis route detailed herein is a

robust two-step process commencing from the readily available starting material, citronellol.

This method involves an initial etherification to form methoxy citronellol, followed by a selective

oxidation to yield the target aldehyde, Methoxycitronellal.[4] Alternative synthetic strategies will

also be briefly discussed to provide a broader context for its preparation.

Principle of the Synthesis
The core of this protocol is a two-stage chemical transformation:
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Etherification of Citronellol: The tertiary alcohol group of citronellol is converted to a methyl

ether. This is achieved through a reaction with methanol in the presence of a strong acidic

cation exchange resin as a catalyst. This acid-catalyzed reaction proceeds via a carbocation

intermediate at the tertiary carbon, which is then captured by methanol.

Oxidation of Methoxy Citronellol: The primary alcohol of the resulting methoxy citronellol is

then selectively oxidized to an aldehyde. This protocol utilizes a chromium-based reagent,

specifically chromium trioxide pyridine hydrochloride, to effect this transformation under mild

conditions, thus minimizing over-oxidation to the carboxylic acid.

This synthetic approach is advantageous due to its operational simplicity, mild reaction

conditions, and relatively high yield.[4]

Experimental Workflow
The overall workflow for the synthesis of Methoxycitronellal from citronellol is depicted in the

following diagram:
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Caption: Workflow for the two-step synthesis of Methoxycitronellal.

Materials and Reagents
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Reagent/Material Grade Supplier Recommendation

Citronellol ≥95% Sigma-Aldrich, Alfa Aesar

Methanol Anhydrous Fisher Scientific, VWR

Strong Acidic Cation Exchange

Resin
Hydrogen form Dowex®, Amberlyst®

Hydrochloric Acid (HCl) 37% (w/w) Standard lab grade

Chromium Trioxide (CrO₃) ≥99% Sigma-Aldrich

Pyridine Anhydrous Sigma-Aldrich

Dichloromethane (DCM) Anhydrous Fisher Scientific, VWR

Sodium Bicarbonate

(NaHCO₃)
Saturated solution Standard lab grade

Sodium Sulfate (Na₂SO₄) Anhydrous Standard lab grade

Magnesium Sulfate (MgSO₄) Anhydrous Standard lab grade

Diethyl Ether Anhydrous Fisher Scientific

Saturated Sodium Chloride

Solution
- Standard lab grade

Detailed Experimental Protocol
Part 1: Synthesis of Methoxy Citronellol

Catalyst Preparation:

Soak the strong acidic cation exchange resin in a 1-5 M solution of hydrochloric acid. The

volume of the acid should be 1-20 times the weight of the resin.

Maintain the soaking at a temperature between 10-100°C for 0.5-48 hours.

After soaking, filter the resin, wash thoroughly with deionized water until the washings are

neutral, and dry at a temperature ranging from room temperature to 100°C.[4]
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Etherification Reaction:

To a three-necked flask equipped with a magnetic stirrer, reflux condenser, and

thermometer, add citronellol (1.0 mol), methanol (6.0 mol), and the prepared acidic cation

exchange resin (40g per mole of citronellol).[4]

Heat the mixture with stirring to reflux (approximately 65°C) for 20 hours.[4] The reaction

progress can be monitored by gas chromatography (GC).

After the reaction is complete, cool the mixture to room temperature and filter to remove

the resin catalyst.

Work-up and Purification:

Wash the filtrate with a saturated sodium bicarbonate solution until the aqueous layer is

neutral.

Subsequently, wash the organic layer with distilled water and then with a saturated sodium

chloride solution.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate

the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain colorless liquid methoxy

citronellol. The expected yield is approximately 89.5%.[4]

Part 2: Synthesis of Methoxycitronellal
Preparation of the Oxidizing Agent (Chromium Trioxide Pyridine Hydrochloride):

Caution: This procedure should be performed in a well-ventilated fume hood.

In a three-necked flask equipped with a mechanical stirrer and a dropping funnel, add

chromium trioxide pyridine hydrochloride (1.0 mol) to anhydrous dichloromethane (1000

mL per 0.5 mol of methoxy citronellol).[4]

Cool the mixture in an ice-water bath with stirring.
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Oxidation Reaction:

Dissolve the methoxy citronellol (0.5 mol), obtained from Part 1, in anhydrous

dichloromethane.

Add the methoxy citronellol solution dropwise to the stirred suspension of the oxidizing

agent at 0-5°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for 1 hour.[4]

Work-up and Purification:

Decant the supernatant solution from the solid residue.

Wash the solid residue with dichloromethane (3 x 100 mL). Combine the supernatant and

the washings.

Wash the combined organic solution successively with saturated sodium bicarbonate

solution, distilled water, and saturated sodium chloride solution.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the

solvent under reduced pressure.

The crude product can be further purified by vacuum distillation to yield Methoxycitronellal

as a colorless liquid.

Reaction Scheme
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Caption: Chemical transformation from Citronellol to Methoxycitronellal.

Alternative Synthetic Routes
While the detailed protocol focuses on a two-step synthesis from citronellol, other methods for

preparing Methoxycitronellal and its precursors have been reported:

From Hydroxycitronellal: Methoxycitronellal can be prepared by the catalytic methylation of

hydroxycitronellal.[3] Hydroxycitronellal itself can be synthesized from citronellal through a

process involving the protection of the carbonyl group, hydration of the double bond, and

subsequent deprotection.[5][6]
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From Citronellene: An alternative approach involves the ozonolysis of citronellene followed

by a reductive work-up to yield methoxymelonal, a related compound.[7] This highlights the

utility of ozonolysis in cleaving double bonds to form aldehydes.

Physical and Chemical Properties
Property Value

IUPAC Name 7-methoxy-3,7-dimethyloctanal

Synonyms
Methoxycitronellal, Hydroxycitronellal methyl

ether

CAS Number 3613-30-7

Molecular Formula C₁₁H₂₂O₂

Molecular Weight 186.29 g/mol

Appearance Colorless liquid

Odor Fresh, green, floral

Boiling Point 60 °C at 0.4 mmHg

Density ~0.87 g/cm³

Refractive Index 1.4364-1.4384

(Data sourced from various chemical databases)[3][8][9][10]

Safety and Handling
Standard laboratory safety precautions should be followed, including the use of personal

protective equipment (PPE) such as safety glasses, lab coats, and gloves.

All manipulations should be performed in a well-ventilated fume hood, especially when

handling volatile organic solvents and chromium reagents.

Chromium compounds are toxic and should be handled with extreme care. Proper waste

disposal procedures must be followed.
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Conclusion
The protocol described provides a reliable and well-documented method for the synthesis of

Methoxycitronellal. The two-step conversion of citronellol via etherification and subsequent

oxidation offers a practical route for obtaining this desirable fragrance ingredient. By carefully

controlling the reaction conditions and purification steps, researchers and drug development

professionals can achieve high yields of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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